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Compound of Interest

Compound Name: Boc-L-beta-homoproline

Cat. No.: B558355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Boc-L-beta-homoproline, a synthetic amino acid derivative, serves as a crucial building block

in the design and synthesis of novel peptides and peptidomimetics. Its incorporation into

peptide chains can induce specific secondary structures and enhance biological activity and

stability. This guide provides an in-depth overview of the safety, handling, and experimental

protocols associated with Boc-L-beta-homoproline to ensure its safe and effective use in

research and development.
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Property Value Reference

Chemical Name

(S)-2-(1-(tert-

Butoxycarbonyl)pyrrolidin-2-

yl)acetic acid

[1]

Synonyms
N-Boc-L-beta-homoproline,

Boc-β³-Homopro-OH

CAS Number 56502-01-3 [2][3]

Molecular Formula C₁₁H₁₉NO₄ [3]

Molecular Weight 229.27 g/mol [3]

Appearance
White to off-white crystalline

powder
[4]

Melting Point 98 °C [5]

Storage Temperature Room temperature or 2-8°C [3][4]

Purity ≥97% [3]

Safety and Hazard Information
While some safety data sheets for Boc-L-beta-homoproline and its enantiomer indicate no

known physical, chemical, or OSHA hazards, it is imperative to handle the compound with care,

adhering to standard laboratory safety practices.[2][6] Potential health effects include irritation

of the respiratory tract, eyes, and skin upon contact or inhalation.[6]
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Hazard Class GHS Classification Precautionary Statements

Acute Toxicity (Oral, Dermal,

Inhalation)
No data available

P261: Avoid breathing

dust.P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

Skin Corrosion/Irritation May cause skin irritation

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.

Eye Damage/Irritation May cause eye irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Environmental Hazard
WGK 3: Highly hazardous to

water

P273: Avoid release to the

environment.

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment is recommended when

handling Boc-L-beta-homoproline:

Equipment Specification

Respiratory Protection NIOSH-approved N95 dust mask or higher.

Eye Protection Chemical safety goggles or face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Skin and Body Protection Laboratory coat.

First Aid Measures
In case of accidental exposure, the following first aid procedures should be followed:[6]
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Exposure Route First Aid Measure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek medical attention immediately.

Fire-Fighting and Spill Response
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[6]

Spill Response: Ventilate the area. Wear appropriate PPE. Sweep up the spilled solid

material, avoiding dust generation, and place it in a sealed container for disposal.

Experimental Protocols
Synthesis of Boc-L-beta-homoproline
The following protocol describes a general procedure for the synthesis of (S)-2-(1-tert-

butoxycarbonyl-2-pyrrolidinyl)acetic acid.[7]

Materials:

tert-butyl (2S)-2-(2-methoxy-2-oxoethyl)-1-pyrrolidinecarboxylate

Methanol

1 M aqueous sodium hydroxide solution

12 N hydrochloric acid
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Ether

Saturated sodium chloride solution

Anhydrous magnesium sulfate

Procedure:

Dissolve tert-butyl (2S)-2-(2-methoxy-2-oxoethyl)-1-pyrrolidinecarboxylate (8.35 g, 34.3

mmol) in 150 mL of methanol.

Add 50 mL of 1 M aqueous sodium hydroxide solution and stir the reaction mixture at room

temperature overnight.

Concentrate the solution under reduced pressure to a volume of approximately 100 mL.

Add 300 mL of water to the concentrated solution and extract twice with 100 mL of ether to

remove any unreacted starting material.

Acidify the aqueous phase to a pH of 2 with 12 N hydrochloric acid.

Extract the acidified aqueous layer three times with 100 mL of ether.

Combine all organic layers, wash sequentially with water and saturated sodium chloride

solution, and then dry over anhydrous magnesium sulfate.

Filter to remove the desiccant and concentrate the filtrate under reduced pressure to yield

the final product as a white solid.

Applications and Workflows
Boc-L-beta-homoproline is primarily utilized as a building block in Boc solid-phase peptide

synthesis (SPPS).[4] The workflow for incorporating this amino acid into a peptide chain is

illustrated below.

Boc Solid-Phase Peptide Synthesis (SPPS) Workflow
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Caption: General workflow for Boc solid-phase peptide synthesis.

This workflow outlines the iterative cycle of deprotection, neutralization, and coupling steps

required to elongate the peptide chain on a solid support. The use of a Boc protecting group on

the incoming amino acid, Boc-L-beta-homoproline in this case, prevents self-coupling.[8][9]

The final step involves cleaving the completed peptide from the resin and removing any side-

chain protecting groups, followed by purification.[10]

Toxicological Information
There is a notable lack of quantitative toxicological data for Boc-L-beta-homoproline. Safety

data sheets for both the L- and D-enantiomers consistently report "No data available" for

metrics such as acute toxicity (LD50/LC50), chronic toxicity, carcinogenicity, mutagenicity, and

reproductive toxicity.[6] The absence of this data underscores the importance of handling the

compound as a potentially hazardous substance and taking all necessary precautions to

minimize exposure.

Storage and Stability
For optimal shelf life, Boc-L-beta-homoproline should be stored in a tightly sealed container

in a dry and well-ventilated area.[6] Recommended storage temperatures vary by supplier, with

some suggesting ambient room temperature and others recommending refrigeration at 2-8°C.

[3][4] The compound is stable under recommended storage conditions but should be kept away

from strong oxidizing agents and strong acids.[6] Hazardous decomposition products upon

combustion include oxides of carbon and nitrogen.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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